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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
2-Methyl-2-phenylpentanal is a chemical compound with the molecular formula C12H16O.

Despite its defined chemical structure, a comprehensive review of publicly available scientific

literature reveals a significant scarcity of experimental data regarding its synthesis,

characterization, and biological activity. This document summarizes the currently available

information, highlights the data gaps, and provides context based on related, more extensively

studied compounds. At present, 2-Methyl-2-phenylpentanal appears to be a poorly

characterized molecule, presenting potential opportunities for novel research in chemical

synthesis and pharmacology.

Chemical and Physical Properties
Quantitative data for 2-Methyl-2-phenylpentanal is limited to computational predictions. The

following table summarizes the computed properties available from public databases. It is

critical to note that these values have not been experimentally validated.
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Property Value Source

Molecular Formula C12H16O PubChem

Molecular Weight 176.25 g/mol PubChem

XLogP3 3.1 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 4 PubChem

Exact Mass 176.120115130 Da PubChem

Monoisotopic Mass 176.120115130 Da PubChem

Topological Polar Surface Area 17.1 Å² PubChem

Heavy Atom Count 13 PubChem

Complexity 159 PubChem

Table 1: Computed Physicochemical Properties of 2-Methyl-2-phenylpentanal[1]

Synthesis and Experimental Protocols
A specific, validated experimental protocol for the synthesis of 2-Methyl-2-phenylpentanal is
not readily available in the reviewed literature. However, based on the synthesis of structurally

analogous α-aryl aldehydes, a potential synthetic route can be conceptualized. The alkylation

of a phenylacetonitrile derivative followed by reduction of the nitrile to an aldehyde is a

common strategy for creating such quaternary α-carbon centers.

Disclaimer: The following workflow is a generalized representation and has not been

experimentally validated for the synthesis of 2-Methyl-2-phenylpentanal. It is intended for

illustrative purposes only.
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Step 1: Deprotonation
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Figure 1: A generalized, hypothetical workflow for the synthesis of 2-Methyl-2-phenylpentanal.
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Spectroscopic and Analytical Data
A thorough search of scientific databases did not yield any published experimental

spectroscopic data for 2-Methyl-2-phenylpentanal. This includes Nuclear Magnetic

Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data.

Characterization of this compound would require de novo synthesis and analysis.

Biological Activity and Signaling Pathways
There is currently no available information in the scientific literature regarding the biological or

pharmacological activity of 2-Methyl-2-phenylpentanal. Consequently, no associated signaling

pathways have been described or elucidated. The absence of such data means that the

potential therapeutic applications or toxicological properties of this compound are entirely

unknown.

Conclusion and Future Directions
2-Methyl-2-phenylpentanal remains a largely uncharacterized molecule. The lack of

experimental data on its synthesis, properties, and biological effects presents a clear gap in the

scientific literature. Future research efforts could focus on:

Development of a reliable and efficient synthetic protocol.

Full spectroscopic characterization (NMR, IR, MS) of the purified compound.

In vitro and in vivo screening to determine its biological activity and toxicological profile.

Such studies would be essential to unlock the potential of 2-Methyl-2-phenylpentanal for

applications in medicinal chemistry, materials science, or as a fragrance component, given the

structural similarities to other compounds used in these fields. For professionals in drug

development, this compound represents a blank slate, offering an opportunity for the discovery

of novel biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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